Oxan-4-yl carbonochloridate
Overview
Description
Oxan-4-yl carbonochloridate, also known as OCC, is an organic compound with a unique structure and properties. It is a colorless, odorless, and non-toxic compound that is widely used in industrial and scientific research applications. OCC is a versatile compound that can be used to synthesize a variety of organic compounds, and its unique properties make it useful for a variety of applications.
Scientific Research Applications
1. Synthesis of Antifungal Agents
Oxan-4-yl carbonochloridate can serve as an intermediate in the synthesis of antifungal agents. A study by Attia et al. (2013) reported the synthesis and characterization of a compound which is used as an intermediate for creating new imidazole-containing antifungal agents. This highlights the compound's utility in pharmaceutical research.
2. Air Quality Modeling
In air quality simulation models, chemical oxidant mechanisms are crucial, and this compound-related compounds may contribute to these models. The review by Dodge (2000) discusses various mechanisms, including the Carbon Bond Mechanism and SAPRC mechanism, which could potentially incorporate this compound derivatives for modeling purposes.
3. Protein Oxidation in Meat Systems
Research into protein oxidation in meat systems can involve compounds like this compound. Estévez (2011) reviewed protein carbonylation in meat, which is a form of protein oxidation where compounds similar to this compound might be involved, especially in understanding the chemistry of meat processing and storage.
4. Development of Water Oxidation Catalysts
This compound-related research includes the development of catalysts for water oxidation, as described by Dismukes et al. (2009). The study explores the bioinspired Mn4O4-cubane water oxidation catalysts, drawing parallels with the photosystem II water-oxidizing complex, where similar compounds may play a role.
5. Surface Chemistry of Carbon Nanotubes
The surface chemistry of carbon nanotubes, as influenced by various chemical treatments, is another area of research relevant to this compound. Wepasnick et al. (2011) evaluated how different chemical oxidants affect the surface chemistry and structure of multi-walled carbon nanotubes, a field where this compound derivatives could be relevant.
Properties
IUPAC Name |
oxan-4-yl carbonochloridate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClO3/c7-6(8)10-5-1-3-9-4-2-5/h5H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXPXWKCKQMBYBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80626267 | |
Record name | Oxan-4-yl carbonochloridate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80626267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89641-80-5 | |
Record name | Oxan-4-yl carbonochloridate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80626267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | oxan-4-yl chloroformate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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